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Compound of Interest

Compound Name: 3,4-Dimethyl-3-hexene

Cat. No.: B097073 Get Quote

Essential Safety and Handling Guide for 3,4-
Dimethyl-3-hexene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 3,4-Dimethyl-3-
hexene. Given the limited availability of a specific Safety Data Sheet (SDS) for 3,4-Dimethyl-3-
hexene, this information is based on the known properties of this chemical and data from

structurally similar compounds, such as 3,4-Dimethylhexane.

Physicochemical and Hazard Data
The following table summarizes key quantitative data for 3,4-Dimethyl-3-hexene and its

saturated analog, 3,4-Dimethylhexane, for a comparative safety assessment.
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Property
Value (3,4-
Dimethyl-3-hexene)

Value (3,4-
Dimethylhexane)

Source

Molecular Formula C8H16 C8H18 [1][2]

Molecular Weight 112.21 g/mol 114.23 g/mol [1][3]

Boiling Point 120.2 - 122 °C 117.7 - 119 °C [1][4]

Flash Point 15.6 °C 6 °C (closed cup) [1]

Density 0.729 - 0.743 g/cm³ 0.72 g/mL at 25 °C [1][4]

Vapor Pressure 17.1 mmHg at 25°C 21.7 mmHg at 25°C [1][5]

Hazard Summary for Structurally Similar Compounds (e.g., 3,4-Dimethylhexane):

Flammability: Highly flammable liquid and vapor.[3]

Health Hazards: May be fatal if swallowed and enters airways (aspiration hazard). Causes

skin irritation. May cause drowsiness or dizziness.[3]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.

Operational and Disposal Plans
A systematic approach is crucial for minimizing risks associated with handling 3,4-Dimethyl-3-
hexene.
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Equipment Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes of

the chemical.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves before each use.

Prevents skin contact and

irritation.

Skin and Body Protection
Flame-retardant lab coat and

closed-toe shoes.

Protects against accidental

splashes and fire hazards.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Minimizes inhalation of harmful

vapors.

Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary equipment and reagents.

Verify that a safety shower and eyewash station are accessible.

Don the appropriate PPE as specified in the table above.

Handling:

Conduct all manipulations of 3,4-Dimethyl-3-hexene inside a chemical fume hood.

Ground all equipment to prevent static discharge, which can be an ignition source.

Use non-sparking tools.
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Keep containers tightly closed when not in use.

Avoid contact with heat, sparks, and open flames.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For large spills, evacuate the area and contact the institutional safety office.

Disposal Plan
Waste Collection:

Collect all waste containing 3,4-Dimethyl-3-hexene in a dedicated, properly labeled, and

sealed container.

Label the container as "Flammable Liquid Waste" and list all components.

Storage of Waste:

Store the waste container in a designated, well-ventilated, and cool area, away from

ignition sources and incompatible materials.

Follow all institutional guidelines for hazardous waste storage.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office.

Do not dispose of 3,4-Dimethyl-3-hexene down the drain or in regular trash.
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The following diagram illustrates the standard operating procedure for the safe handling of 3,4-
Dimethyl-3-hexene.

Safe Handling Workflow for 3,4-Dimethyl-3-hexene
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,4-Dimethyl-3-hexene from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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